Cas no 938315-59-4 ((4-((3,4-Dichlorobenzyl)oxy)phenyl)methanamine)

• Product Name: (4-((3,4-Dichlorobenzyl)oxy)phenyl)methanamine
• CAS No: 938315-59-4
• MF: C₁₄H₁₃Cl₂NO
• MW: 282.165121793747
• CID: 5580662
• PubChem ID: 22687493
• Update Time: 2025-05-26

(4-((3,4-Dichlorobenzyl)oxy)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-((3,4-Dichlorobenzyl)oxy)phenyl)methanamine
• Benzenemethanamine, 4-[(3,4-dichlorophenyl)methoxy]-
• AKOS010100904
• MFCD09722189
• 938315-59-4

• Inchi： 1S/C14H13Cl2NO/c15-13-6-3-11(7-14(13)16)9-18-12-4-1-10(8-17)2-5-12/h1-7H,8-9,17H2
• InChI Key： BBRKOBRIBVXCST-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)COC1C=CC(CN)=CC=1)Cl

Computed Properties

• Exact Mass: 281.0374194g/mol
• Monoisotopic Mass: 281.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 414.0±40.0 °C(Predicted)
• pka: 9.21±0.10(Predicted)

Additional information on (4-((3,4-Dichlorobenzyl)oxy)phenyl)methanamine

Recent Advances in the Study of (4-((3,4-Dichlorobenzyl)oxy)phenyl)methanamine (CAS: 938315-59-4)

The compound (4-((3,4-Dichlorobenzyl)oxy)phenyl)methanamine (CAS: 938315-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological disorders and cancer. The presence of the dichlorobenzyl moiety and the methanamine group suggests potential interactions with various biological targets, making it a promising candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties of (4-((3,4-Dichlorobenzyl)oxy)phenyl)methanamine. A 2023 study published in the Journal of Medicinal Chemistry explored its binding affinity to serotonin and dopamine receptors, revealing moderate to high affinity for several subtypes. These findings suggest potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. The study employed computational docking simulations followed by in vitro binding assays to validate the interactions, providing a robust foundation for further research.

In addition to its neurological applications, (4-((3,4-Dichlorobenzyl)oxy)phenyl)methanamine has shown promise in oncology research. A preclinical study conducted by a team at the National Cancer Institute demonstrated its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These results were published in Cancer Research in early 2024, highlighting the compound's potential as a novel chemotherapeutic agent.

The synthesis and optimization of (4-((3,4-Dichlorobenzyl)oxy)phenyl)methanamine have also been a focus of recent research. A study in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances yield and purity while reducing the number of steps. This advancement is critical for scaling up production for further preclinical and clinical studies. The authors also reported on the stability and solubility profiles of the compound, which are essential parameters for its development as a viable drug candidate.

Despite these promising findings, challenges remain in the development of (4-((3,4-Dichlorobenzyl)oxy)phenyl)methanamine. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation improvements. Additionally, the potential for off-target effects and toxicity requires thorough investigation in future studies. Ongoing research aims to address these issues while further elucidating the compound's mechanism of action and therapeutic potential.

In conclusion, (4-((3,4-Dichlorobenzyl)oxy)phenyl)methanamine (CAS: 938315-59-4) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in neurology and oncology, coupled with recent advancements in synthesis and characterization, underscore its potential as a lead compound for drug development. Future research will be crucial in overcoming current limitations and translating these findings into clinical applications.